2-((6-((3,4-dihydroquinolin-1(2H)-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[6-(3,4-dihydro-2H-quinolin-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C23H21N3O6/c27-21-12-19(13-25-11-3-5-16-4-1-2-6-20(16)25)31-14-22(21)32-15-23(28)24-17-7-9-18(10-8-17)26(29)30/h1-2,4,6-10,12,14H,3,5,11,13,15H2,(H,24,28)
• InChI Key: ITDWEJWMANLALR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)CC3=CC(=O)C(=CO3)OCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol

Description

The 3,4-dihydroquinolin-1(2H)-one is a bioactive natural scaffold that has been used for plant disease management. It’s a part of the compound you’re interested in.

Synthesis Analysis

59 derivatives of the 3,4-dihydroquinolin-1(2H)-one scaffold were synthesized using the Castagnoli–Cushman reaction.

Molecular Structure Analysis

The molecular structure of the 3,4-dihydroquinolin-1(2H)-one scaffold and its derivatives is not explicitly mentioned in the source.

Chemical Reactions Analysis

The Castagnoli–Cushman reaction was used to synthesize the derivatives of the 3,4-dihydroquinolin-1(2H)-one scaffold.

Physical And Chemical Properties Analysis

The physical and chemical properties of the 3,4-dihydroquinolin-1(2H)-one scaffold and its derivatives are not explicitly mentioned in the source.

Mechanism of Action

The mechanism of action of these derivatives might be the disruption of the biological membrane systems of P. recalcitrans.

Safety and Hazards

The safety and hazards associated with the 3,4-dihydroquinolin-1(2H)-one scaffold and its derivatives are not explicitly mentioned in the source.

Future Directions

The results of the study would help to better understand the mode of action and the SAR of these derivatives, and provide crucial information for further design and development of more potent 3,4-dihydroquinolin-1(2H)-one derivatives as antioomycete agents against P. recalcitrans.